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Compound of Interest

Compound Name: Coutaric acid

Cat. No.: B3028684 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

coutaric acid, a hydroxycinnamoyltartaric acid found in grapes and wine.[1][2] While a specific

Safety Data Sheet (SDS) for coutaric acid is not readily available, its constituent parts, p-

coumaric acid and tartaric acid, provide a strong basis for establishing safe handling and

disposal protocols.[3][4][5][6][7][8]

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) to minimize exposure risks. Coutaric acid, based on the

hazards of its components, should be handled with care. p-Coumaric acid is known to cause

skin and eye irritation and may cause respiratory irritation.[3][5] Similarly, tartaric acid is also an

eye and skin irritant.[6][7][9]

Table 1: Personal Protective Equipment (PPE) for Handling Coutaric Acid
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles.

Must conform to recognized

standards such as EN 166

(EU) or NIOSH (US). A face

shield may be necessary for

splash hazards.[10]

Hands
Chemical-resistant, impervious

gloves.

Suitable materials include

nitrile rubber or butyl rubber.

Gloves should be inspected

before use and disposed of

properly after handling.[10]

Body
Laboratory coat, long-sleeved

shirt, and long pants.

A chemical-resistant apron

may be required for larger

quantities or when there is a

significant risk of splashing.

[10]

Respiratory NIOSH-approved respirator.

Required when engineering

controls are insufficient, when

generating dusts, or for

emergency situations. Use a

respirator with an appropriate

particulate filter.[10]

All handling of coutaric acid, especially during weighing and transfer of the solid form, should

be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the

potential for dust inhalation.[3][10]

Quantitative Data on Coutaric Acid and its
Components
For a comprehensive understanding, the following table summarizes key quantitative data for

coutaric acid and its precursors.
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Table 2: Physical and Chemical Properties

Property Coutaric Acid p-Coumaric Acid Tartaric Acid

Molecular Formula C₁₃H₁₂O₈[11] C₉H₈O₃[12] C₄H₆O₆

Molar Mass 296.23 g/mol [1][11] 164.16 g/mol [12] 150.09 g/mol

Appearance Solid (inferred) White solid[13]
White crystals or

powder

Solubility in Water
Slightly soluble

(inferred)
Slightly soluble[13] Soluble

Step-by-Step Disposal Procedure
The proper disposal of coutaric acid is critical and must be handled as hazardous chemical

waste. Never discharge coutaric acid or its solutions into the sewer system.[3]

1. Waste Collection:

Collect solid coutaric acid waste and any contaminated materials (e.g., gloves, weighing

papers, absorbent pads) in a designated, leak-proof, and chemically compatible hazardous

waste container with a secure lid.[3][10]

2. Container Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"Coutaric Acid," and indicate the associated hazards (e.g., "Irritant").[3] If it is a mixture, all

components must be identified.

3. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA). This area should be secure and away from incompatible materials.

4. Spill Management:
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Minor Spills (Solid): For small spills, immediately clean up using dry procedures to avoid
generating dust.[10] Collect the spilled material in a sealed container for disposal.
Major Spills: In the event of a larger spill, evacuate the area.[10] Wear the appropriate PPE,
including respiratory protection. Contain the spill and prevent it from entering drains or
waterways.[10] Collect the material for disposal.

5. Final Disposal:

When the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste

disposal service to arrange for pickup and final disposal.[3] The typical method for final

disposal of such chemical waste is controlled incineration at a licensed facility.[3]

Disposal Decision Workflow
The following diagram illustrates the procedural flow for the proper disposal of coutaric acid
waste.
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Workflow for the safe disposal of Coutaric Acid waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally responsible disposal of coutaric acid, fostering a culture of safety and

compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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